molecular formula C27H29FN4O2 B8462963 1h-Indazole-6-carboxamide,5-(4-fluorophenoxy)-1-(2-methylpropyl)-n-[2-[(phenylmethyl)amino]ethyl]-

1h-Indazole-6-carboxamide,5-(4-fluorophenoxy)-1-(2-methylpropyl)-n-[2-[(phenylmethyl)amino]ethyl]-

Cat. No.: B8462963
M. Wt: 460.5 g/mol
InChI Key: HSEAWKRMONAOBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indazole-6-carboxamide,5-(4-fluorophenoxy)-1-(2-methylpropyl)-n-[2-[(phenylmethyl)amino]ethyl]- is a useful research compound. Its molecular formula is C27H29FN4O2 and its molecular weight is 460.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indazole-6-carboxamide,5-(4-fluorophenoxy)-1-(2-methylpropyl)-n-[2-[(phenylmethyl)amino]ethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indazole-6-carboxamide,5-(4-fluorophenoxy)-1-(2-methylpropyl)-n-[2-[(phenylmethyl)amino]ethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C27H29FN4O2

Molecular Weight

460.5 g/mol

IUPAC Name

N-[2-(benzylamino)ethyl]-5-(4-fluorophenoxy)-1-(2-methylpropyl)indazole-6-carboxamide

InChI

InChI=1S/C27H29FN4O2/c1-19(2)18-32-25-15-24(27(33)30-13-12-29-16-20-6-4-3-5-7-20)26(14-21(25)17-31-32)34-23-10-8-22(28)9-11-23/h3-11,14-15,17,19,29H,12-13,16,18H2,1-2H3,(H,30,33)

InChI Key

HSEAWKRMONAOBQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)CN1C2=CC(=C(C=C2C=N1)OC3=CC=C(C=C3)F)C(=O)NCCNCC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(4-fluorophenoxy)-1-isobutyl-1H-indazole-6-carboxylic acid (compound 10g, prepared as described in Example 46) in THF was treated with carbonyldiimidazole (1.2 equivalents) at room temperature under nitrogen atmosphere. After stirring at for 18 hours, the reaction was treated with N1-benzyl-ethane-1,2-diamine (1 equivalent). After an additional 18 hours, the solvent was allowed to slowly evaporate and the residue was purified in a Sep Pak cartridge eluting with a gradient of 100% CH2Cl2 to MeOH/CH2Cl2 to provide compound 11g-5 as an oil in 100% yield.
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